![molecular formula C6H12F3NO B2481709 (1-Methoxypropan-2-yl)(2,2,2-trifluoroethyl)amine CAS No. 1021058-17-2](/img/structure/B2481709.png)
(1-Methoxypropan-2-yl)(2,2,2-trifluoroethyl)amine
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Overview
Description
“(1-Methoxypropan-2-yl)(2,2,2-trifluoroethyl)amine” is a chemical compound with the molecular formula C6H12F3NO . It has a molecular weight of 171.16 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a methoxypropan-2-yl group and a 2,2,2-trifluoroethyl group attached to an amine group .Scientific Research Applications
Catalytic Amination of 1-Methoxy-2-Propanol
The amination of 1-methoxy-2-propanol by ammonia using a nickel-on-silica catalyst was studied, revealing a high selectivity (over 90%) for producing 2-amino-1-methoxypropane (Bassili & Baiker, 1990).
Solvolysis in Trifluoroethanol
The study of solvolysis reactions in 2,2,2-trifluoroethanol (TFE) showed second-order reactions with certain amines, leading to a detailed understanding of reaction mechanisms (Rappoport & Kaspi, 1974).
Catalytic Amination Kinetics
An investigation into the kinetics of dehydroamination of 1-methoxypropan-2-ol with ammonia over nickel-on-silica described a Langmuir-Hinshelwood model based on the reaction pathway, emphasizing the dehydrogenation of MPOL as the rate-limiting step (Bassili & Baiker, 1991).
Polarographic Reduction of Copper
Research on the complexation behavior of 1-amino-3-methoxypropane with copper provided insights into its potential as a volatile amine for boiler water treatment (Kumbhar et al., 1990).
Synthesis of 2-Amino-1-Aryloxy-3-Methoxypropanes
A study presented a new approach to synthesize 2-amino-1-aryloxy-3-methoxypropanes from 1-arylmethyl-2-(bromomethyl)aziridines, offering significant advancements in synthetic organic chemistry (D’hooghe et al., 2006).
Protection in Beta-Lactam Antibiotics Synthesis
The use of the 2-methoxypropan-2-yl group as a hydroxyl protecting group in the synthesis of beta-lactam antibiotics was found to be highly effective, meeting the criteria of low-cost and convenience (Woo, 1981).
Methyl Methacrylate Polymerization
Cobalt(II), zinc(II), and cadmium(II) complexes with N,N′,N-bidentate versus N,N′,N-tridentate amines showed potential in the polymerization of methyl methacrylate, particularly in producing poly(methylmethacrylate) with higher molecular weight and narrower polydispersity index (Shin et al., 2016).
Biocatalysis in Agrochemical Manufacturing
A biocatalytic process for (S)-methoxyisopropylamine was developed, demonstrating high productivity and potential applications in agrochemical manufacturing (Matcham et al., 1999).
Optimization in Kinetic Resolution of Chiral Amines
The study on the activity of acetic acid esters modified with electron withdrawing 2-alkoxy-groups in the kinetic resolution of racemic amines revealed isopropyl 2-propoxyacetate as an effective acylating agent (Olah et al., 2018).
Synthesis of L-Phenylalanine Derivatives
Improvements in the synthesis process of L-phenylalanine derivatives were achieved through the use of 1-methoxy-1-oxo-3-phenylpropan-2-aminium chloride, leading to high yields (Yu-hu, 2014).
Living Polymerization and Block Copolymerization
A study described the living polymerization and block copolymerization of alpha-olefins using an amine bis(phenolate) titanium catalyst, achieving high molecular weight poly(1-hexene) and block copolymerization at room temperature (Tshuva et al., 2001).
Chiral Derivatizing Agent for Amino Acids and Amines
Enantiopure α-methoxy-α-trifluoromethylpropionic acid was synthesized and used for chiral separation of amino acids and amines by gas chromatography, showing good selectivity (Yasuhara et al., 1995).
Biocatalytic Reductive Amination
The use of amine dehydrogenases (AmDHs) for biocatalytic synthesis of short-chain chiral amines, particularly (S)-1-methoxypropan-2-amine, was explored, achieving high conversions and enantioselectivities (Ducrot et al., 2021).
Imine Formation Using Trifluoroethyl Borate
Tris(2,2,2-trifluoroethyl)borate was identified as a mild and general reagent for imine formation from amides or amines with carbonyl compounds, simplifying the reaction process (Reeves et al., 2015).
Carbon-Carbon Bond Formation in Trifluoroethyl Amines
A study on the photoadditions of N-(2,2,2-trifluoroethyl)amines to enones demonstrated a unique carbon substitution at α to the trifluoromethyl group, expanding understanding of carbon-carbon bond formation (Konno & Fuchigami, 1992).
Palladium and Platinum Complexes with Benzimidazole Ligands
Research on Pd(II) and Pt(II) complexes with benzimidazole ligands revealed their potential as anticancer compounds, providing valuable information on their molecular structures, vibrational frequencies, and cytotoxicity (Ghani & Mansour, 2011).
Occupational Exposure Limits of 2-Methoxypropan-1-ol
The study proposed Maximum Allowable Concentrations (MAC) for 2-methoxypropan-1-ol based on its systemic toxicity and irritant effects, relevant to occupational safety (Kilanowicz-Sapota & Klimczak, 2021).
Future Directions
Properties
IUPAC Name |
1-methoxy-N-(2,2,2-trifluoroethyl)propan-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F3NO/c1-5(3-11-2)10-4-6(7,8)9/h5,10H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUBHWUOLNDFWJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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